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Compound of Interest

Compound Name: Mrs 2219

Cat. No.: B1676833 Get Quote

Disclaimer: The compound "MRS 2219" is not readily found in scientific literature. Based on the

context of P2Y receptor antagonists, this technical support guide will focus on the well-

characterized and structurally related compound MRS 2179, a selective P2Y1 receptor

antagonist. The information provided here should be largely applicable to other members of the

MRS series of P2Y antagonists.

Frequently Asked Questions (FAQs)
Q1: What is MRS 2179 and what is its primary mechanism of action?

MRS 2179 is a selective and competitive antagonist of the P2Y1 purinergic receptor.[1][2] The

P2Y1 receptor is a G protein-coupled receptor (GPCR) that is activated by adenosine

diphosphate (ADP).[3][4] Upon activation by ADP, the P2Y1 receptor couples to Gq proteins,

leading to the activation of phospholipase C (PLC). PLC then catalyzes the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG

activates protein kinase C (PKC).[3] This signaling cascade is crucial in various physiological

processes, most notably in the initiation of platelet aggregation. MRS 2179 competitively binds

to the P2Y1 receptor, preventing ADP from binding and thereby inhibiting these downstream

signaling events.

Q2: What are the typical applications of MRS 2179 in research?
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MRS 2179 is widely used as a pharmacological tool to investigate the role of the P2Y1 receptor

in various biological processes. Its primary application is in the study of hemostasis and

thrombosis, where it is used to inhibit ADP-induced platelet aggregation. It is also utilized in

neuroscience research to explore the function of P2Y1 receptors in neurotransmission and glial

cell signaling. Furthermore, MRS 2179 is employed in studies related to inflammation, vascular

biology, and cancer, where P2Y1 receptors have been implicated.

Q3: What are the key physicochemical properties of MRS 2179?

The following table summarizes the key properties of MRS 2179 (as the tetrasodium salt).

Property Value Reference

Chemical Name

N6-methyl-2'-deoxyadenosine-

3',5'-bisphosphate, tetrasodium

salt

Molecular Formula C11H13N5Na4O9P2

Molecular Weight 513.14 g/mol

Appearance White to off-white solid

Purity ≥98% (by HPLC)

Solubility Soluble in water

Storage Store at -20°C

Q4: How should I prepare and store stock solutions of MRS 2179?

For optimal stability, it is recommended to prepare stock solutions of MRS 2179 in high-purity

water. Given its aqueous solubility, concentrations of up to 50 mM can be achieved. For long-

term storage, it is advisable to aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles and store them at -20°C or below. Before use, allow the vial to thaw

completely and gently vortex to ensure a homogeneous solution.
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This section addresses common issues that researchers may encounter during experiments

with MRS 2179.

Issue 1: Inconsistent or No Inhibition of Agonist-Induced
Response
Question: I am not observing the expected inhibitory effect of MRS 2179 in my platelet

aggregation/calcium mobilization assay. What could be the reason?
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Possible Cause Troubleshooting Steps

Incorrect Agonist Concentration

Ensure you are using an appropriate

concentration of the P2Y1 agonist (e.g., ADP, 2-

MeSADP). A concentration at or near the EC80

is often recommended to provide a sufficient

window for observing antagonism.

Compound Degradation

Verify the integrity of your MRS 2179 stock

solution. Prepare fresh stock solutions if

degradation is suspected. For long-term

experiments, consider the stability of MRS 2179

in your specific cell culture medium, as some

components can affect its stability over time.

Insufficient Pre-incubation Time

As a competitive antagonist, MRS 2179 requires

sufficient time to bind to the P2Y1 receptors

before the addition of the agonist. A pre-

incubation period of 15-30 minutes is generally

recommended.

Receptor Desensitization

Prolonged exposure to agonists can lead to

receptor desensitization. Optimize your agonist

stimulation time to capture the peak response

without inducing significant desensitization.

Off-Target Effects of Other Reagents

Ensure that the vehicle (e.g., water) used to

dissolve MRS 2179 and other reagents in your

assay does not have an effect on the cellular

response. Always include a vehicle control in

your experiments.

Inverse Agonist Activity

In systems with high receptor expression or

constitutive activity, MRS 2179 has been

observed to act as an inverse agonist, meaning

it can reduce basal signaling in the absence of

an agonist. This could complicate the

interpretation of results if not accounted for.
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Issue 2: Solubility and Stability Problems
Question: My MRS 2179 solution appears cloudy, or I am observing precipitation over time.

How can I address this?

Possible Cause Troubleshooting Steps

Exceeded Solubility Limit

While MRS 2179 is water-soluble, ensure you

have not exceeded its solubility limit. If

preparing a highly concentrated stock, gentle

warming and vortexing can aid dissolution.

Interaction with Media Components

Certain components in complex cell culture

media can interact with MRS 2179, leading to

precipitation or degradation. If you suspect this,

consider preparing the final dilution of MRS

2179 in a simpler, buffered saline solution

immediately before adding it to the cells.

pH of the Solution

Ensure the pH of your final experimental

solution is within a physiological range (typically

7.2-7.4), as extreme pH values can affect the

stability and solubility of the compound.

Improper Storage

Avoid repeated freeze-thaw cycles of your stock

solution. Aliquoting into single-use vials is highly

recommended.

Experimental Protocols
Protocol 1: Quality Control and Purity Assessment of
MRS 2179 by High-Performance Liquid Chromatography
(HPLC)
This protocol provides a general method for assessing the purity of MRS 2179. Specific

parameters may need to be optimized for your particular instrument and column.

1. Materials and Reagents:
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MRS 2179 standard of known purity

HPLC-grade water

HPLC-grade acetonitrile

Trifluoroacetic acid (TFA) or a suitable buffer salt (e.g., ammonium acetate)

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

2. Preparation of Mobile Phase:

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Degas both mobile phases prior to use.

3. Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelength: 260 nm

Injection Volume: 10 µL

Gradient Elution:

0-5 min: 5% B

5-25 min: Linear gradient from 5% to 50% B

25-30 min: 50% B

30-35 min: Linear gradient from 50% to 5% B

35-40 min: 5% B (re-equilibration)
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4. Sample Preparation:

Prepare a stock solution of MRS 2179 in water (e.g., 1 mg/mL).

Dilute the stock solution with Mobile Phase A to a final concentration of approximately 50

µg/mL.

5. Data Analysis:

Integrate all peaks in the chromatogram.

Calculate the purity of MRS 2179 using the area percentage method:

Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Protocol 2: Purity Assessment by Mass Spectrometry
(MS)
This protocol outlines a general approach for confirming the identity and assessing the purity of

MRS 2179 by mass spectrometry.

1. Materials and Reagents:

MRS 2179 sample

HPLC-grade water

HPLC-grade methanol or acetonitrile

Formic acid (for ESI) or a suitable matrix (for MALDI)

2. Sample Preparation for Electrospray Ionization (ESI-MS):

Prepare a dilute solution of MRS 2179 (e.g., 1-10 µM) in a 50:50 mixture of water and

methanol (or acetonitrile) containing 0.1% formic acid.

3. Mass Spectrometry Parameters (ESI):
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Ionization Mode: Negative ion mode is typically preferred for phosphate-containing

compounds.

Mass Range: Scan a mass range that includes the expected molecular weight of MRS 2179

(m/z ~513 for the free acid, but will vary with the salt form).

Capillary Voltage, Cone Voltage, and other source parameters: Optimize these parameters

for the specific instrument to obtain a stable signal and good ionization efficiency.

4. Data Analysis:

Identify the peak corresponding to the molecular ion of MRS 2179.

Analyze the spectrum for the presence of any impurity peaks. The relative intensity of these

peaks can provide a semi-quantitative measure of purity.

Protocol 3: Structural Confirmation by Nuclear Magnetic
Resonance (NMR) Spectroscopy
This protocol provides general guidelines for acquiring a ¹H NMR spectrum of MRS 2179 for

structural confirmation.

1. Materials and Reagents:

MRS 2179 sample (typically 1-5 mg)

Deuterated solvent (e.g., D₂O)

NMR tube

2. Sample Preparation:

Dissolve the MRS 2179 sample in approximately 0.6-0.7 mL of D₂O in a clean, dry vial.

Transfer the solution to an NMR tube.

3. NMR Spectrometer Setup and Data Acquisition:
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Spectrometer Frequency: 400 MHz or higher is recommended for better resolution.

Experiment: A standard 1D proton experiment (e.g., with water suppression).

Pulse Angle: 30-45 degrees.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64 scans, depending on the sample concentration.

Temperature: 25°C.

4. Data Processing and Analysis:

Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

Reference the spectrum (e.g., to the residual HDO peak).

Compare the obtained spectrum with a reference spectrum of MRS 2179 to confirm the

chemical structure. The presence of unexpected signals may indicate impurities.
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Caption: P2Y1 Receptor Signaling Pathway and the inhibitory action of MRS 2179.
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Caption: General experimental workflow for assessing the activity of a P2Y1 antagonist.
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Caption: A logical troubleshooting workflow for experiments with P2Y1 antagonists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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